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Compound of Interest

Compound Name: Trimethylboron-d9

Cat. No.: B1602552

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Trimethylboron-d9 (TMB-d9), a
deuterated organoboron compound of increasing interest in various research and development
applications, including its use as a precursor in specialized chemical syntheses. This document
details its commercial availability, typical purity levels, and the analytical methodologies
relevant to its characterization.

Commercial Availability

Trimethylboron-d9 is commercially available from a range of specialty chemical suppliers. It is
typically offered in various quantities suitable for research and development purposes. While
larger, bulk guantities may be available upon request, the compound is most commonly
supplied in smaller amounts for laboratory use.

Table 1: Commercial Suppliers of Trimethylboron-d9
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Supplier

Available
Quantities

Purity (Typical) Notes

American Elements

Research and bulk
guantities available

upon request.[1]

A Certificate of
Analysis (CoA) and
Safety Data Sheet
(SDS) are provided
with shipments.[1]

99% (2N) to 99.999%
(5N) product grades

are listed.[1]

Alfa Chemistry

Not specified, inquire

For experimental and
99 atom % D.

for details. research use.
For professional
N manufacturing,
CP Lab Safety 5 grams.[2] Not specified.
research, and
industrial use only.[2]
Various packagin Inquire for price and
Benchchem ] P g' J High-purity. q. ) P
options are available. delivery time.
] Supplier listings for -~ Platform for multiple
ChemicalBook Not specified.

various quantities.

suppliers.

Purity and Isotopic Enrichment

The purity of Trimethylboron-d9 is a critical parameter for its application, particularly in

sensitive analytical and synthetic procedures. Commercially available TMB-d9 is generally

offered with high chemical purity and high isotopic enrichment.

Table 2: Typical Purity Specifications for Trimethylboron-d9

Parameter

Specification

Method of Analysis

Chemical Purity

299%

Gas Chromatography-Mass
Spectrometry (GC-MS)

Isotopic Enrichment (Atom %

D)

=99 atom % D

Nuclear Magnetic Resonance
(NMR) Spectroscopy, Mass
Spectrometry (MS)
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Note on Impurities: A detailed Certificate of Analysis (CoA) from the supplier will provide the
most accurate information on impurities. Based on the common synthetic routes, potential
impurities could include:

Partially Deuterated Isotopologues: Trimethylboron-d8, -d7, etc.

Residual Solvents: Diethyl ether or other solvents used in the synthesis.

Related Boron Compounds: Boric acid (from hydrolysis) or other organoboron species.

Starting Material Residues: Unreacted deuterated methylating agents or boron precursors.

Experimental Protocols
Synthesis of Trimethylboron-d9 (Analogous Procedure)

While a specific, detailed protocol for the synthesis of Trimethylboron-d9 is not readily
available in the public domain, a highly analogous and established procedure for the synthesis
of deuterated triethylborane provides a robust template. The following protocol is adapted from
that of triethylborane-d15 and can be expected to yield Trimethylboron-d9 with high purity and
isotopic enrichment.

Reaction Scheme:
3 CDsMgl + BF3-O(C2Hs)2 — B(CDs)s + 3 MgIF + (C2Hs)20

Materials:

Deuterated methyl iodide (CDsl) or deuterated methyl bromide (CDsBr) (=99.5 atom % D)

Magnesium turnings

Boron trifluoride diethyl etherate (BFs-O(C2Hs)2)

Anhydrous diethyl ether

Procedure:

e Preparation of Deuterated Grignard Reagent:
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o Athree-necked, flame-dried round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a nitrogen inlet is charged with magnesium turnings.

o A solution of deuterated methyl iodide or bromide in anhydrous diethyl ether is added
dropwise via the dropping funnel to initiate the Grignard reaction.

o The reaction mixture is stirred under a nitrogen atmosphere until the magnesium is
consumed, yielding a solution of deuterated methylmagnesium iodide/bromide.

o Reaction with Boron Trifluoride Diethyl Etherate:
o The solution of the deuterated Grignard reagent is cooled in an ice bath.

o A solution of boron trifluoride diethyl etherate in anhydrous diethyl ether is added dropwise
to the stirred Grignard reagent solution.

o After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then gently refluxed for 1-2 hours.

¢ Isolation and Purification:

o The reaction mixture is cooled, and the resulting Trimethylboron-d9 is isolated by
vacuum transfer or distillation from the reaction mixture into a cold trap (e.g., liquid
nitrogen).

o Further purification can be achieved by fractional distillation.

Safety Precautions: Trimethylboron is pyrophoric and will ignite spontaneously in air. All
manipulations must be carried out under an inert atmosphere (e.g., nitrogen or argon) using
appropriate air-free techniques.

Quality Control and Analysis: Gas Chromatography-
Mass Spectrometry (GC-MS)

The purity of Trimethylboron-d9 can be effectively determined using Gas Chromatography-
Mass Spectrometry (GC-MS). The following is a general method adaptable for this purpose,
based on established methods for similar volatile organoboron compounds.[3][4]
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Instrumentation:
e Gas Chromatograph with a Flame lonization Detector (FID) or a Mass Spectrometer (MS)

e Capillary Column: A non-polar column, such as one with a 5% phenyl methylpolysiloxane
stationary phase (e.g., HP-5 or equivalent), is suitable.

GC Parameters (Suggested):

e Injector Temperature: 150 °C

e Oven Program:
o Initial Temperature: 40 °C, hold for 2 minutes
o Ramp: 10 °C/min to 150 °C
o Hold: 5 minutes at 150 °C

e Carrier Gas: Helium or Hydrogen

o Detector Temperature (FID): 250 °C

e Mass Spectrometer (if used):
o lonization Mode: Electron lonization (El) at 70 eV
o Scan Range: m/z 10-100

Sample Preparation:

Due to its pyrophoric nature, samples of Trimethylboron-d9 must be handled in an inert
atmosphere glovebox or using gas-tight syringes. Samples can be dissolved in an anhydrous,
aprotic solvent (e.g., hexane or toluene) prior to injection.

Expected Results:

e The chromatogram should show a major peak corresponding to Trimethylboron-d9.
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e The mass spectrum of the main peak should be consistent with the expected fragmentation
pattern of B(CDs)s, with a molecular ion peak at m/z 65.

e Minor peaks in the chromatogram may indicate the presence of impurities, which can be
identified by their mass spectra.

Visualizations

Caption: Synthetic workflow for Trimethylboron-d9.

Caption: Quality control workflow for Trimethylboron-d9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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